Cas no 392627-30-4 (Benzonitrile, 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)-)

• Product Name: Benzonitrile, 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)-
• CAS No: 392627-30-4
• MF: C₁₁H₆F₃N₃
• MW: 237.180652141571
• CID: 1502482
• Update Time: 2024-08-23

Benzonitrile, 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1H-pyrazol-1-yl)-2-(trifluoromethyl)-

• Inchi： 1S/C11H6F3N3/c12-11(13,14)10-6-9(3-2-8(10)7-15)17-5-1-4-16-17/h1-6H
• InChI Key： KLDRQHJINSAXAW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2C=CC=N2)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 237.05148

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 330.9±42.0 °C(Predicted)
• PSA: 41.61
• pka: -1.09±0.12(Predicted)